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Compound of Interest

Compound Name: 6-Bromo-2-chlorobenzothiazole

Cat. No.: B1270875

An In-depth Technical Guide to 6-Bromo-2-
chlorobenzothiazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-2-chlorobenzothiazole is a halogenated heterocyclic compound that serves as a
critical intermediate in the synthesis of a diverse range of functional molecules. Its unique
structural and electronic properties, imparted by the bromine and chlorine substituents on the
benzothiazole core, make it a valuable building block in medicinal chemistry, agrochemical
development, and materials science. This technical guide provides a comprehensive overview
of the physical and chemical properties of 6-Bromo-2-chlorobenzothiazole, including its
synthesis, reactivity, and key applications, to support its use in research and development.

Chemical and Physical Properties

The fundamental properties of 6-Bromo-2-chlorobenzothiazole are summarized below.
These characteristics are essential for its handling, reaction setup, and analytical
characterization.

Physical Properties
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The physical characteristics of 6-Bromo-2-chlorobenzothiazole determine its state and

behavior under various conditions.

Property Value Citations

Appearance White to orange to green 1]
powder/crystal

Melting Point 98 -102°C [1]

96.0 - 105.0 °C [2]

99 - 103 °C [3]

Boiling Point 157 °C at 18 mmHg [1][3]

Solubility Soluble in Toluene [3]

Purity > 96% (Gas Chromatography) [11[2]

Chemical Identifiers

Unique identifiers are crucial for the accurate documentation and sourcing of this chemical

compound.
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Identifier Value Citations
CAS Number 80945-86-4 [11[2][3][4]
Molecular Formula C7Hs3BrCINS [11[2][4]
Molecular Weight 248.52 g/mol [1114]

6-bromo-2-chloro-1,3-
IUPAC Name _ [2][4]
benzothiazole

SMILES CIC1=NC2=CC=C(Br)C=C2S1 [2][5]

IJQSMNIZBBEBKI-
InChl Key [2][4]
UHFFFAOYSA-N

PubChem ID 2049871 [1][4]

MDL Number MFCD04971822 [1][4]

Synthesis and Experimental Protocols

The synthesis of 6-Bromo-2-chlorobenzothiazole is most commonly achieved through the
chlorination of its corresponding benzothiazolone precursor.

Synthesis from 6-Bromo-2-benzothiazolone

A general and effective method involves the reaction of 6-bromo-2-benzothiazolone with a
chlorinating agent, such as phosphorus trichloride.[3]

Experimental Protocol:

o Reaction Setup: 6-bromo-2-benzothiazolone (e.g., 500 mg, 2.2 mmol) is dissolved in
phosphorus trichloride (e.g., 5 mL).[3]

o Reflux: The reaction mixture is heated to reflux and maintained for approximately 18 hours.

[3]

o Work-up: Upon completion, the reaction mixture is cooled and carefully poured into ice water.

[3]
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» Neutralization: The pH of the aqueous mixture is adjusted to 9 with ammonia to neutralize

any remaining acid.[3]

« |solation: The resulting solid product is collected by filtration, washed thoroughly with water,
and dried under a vacuum to yield 6-bromo-2-chlorobenzothiazole.[3]

Synthesis Workflow
6-Bromo-2-benzothiazolone
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6-Bromo-2-chlorobenzothiazole
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Synthesis of 6-Bromo-2-chlorobenzothiazole.
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Chemical Reactivity

The reactivity of 6-Bromo-2-chlorobenzothiazole is dominated by the electrophilic nature of
the carbon atom at the 2-position, which is activated by the adjacent nitrogen and sulfur atoms
and the chlorine leaving group. This makes it highly susceptible to nucleophilic substitution
reactions.[1] This reactivity allows for the introduction of a wide variety of functional groups,
enabling the synthesis of diverse derivatives.[1]

General Reactivity

6-Bromo-2-chlorobenzothiazole Nucleophile (Nu~)

Nucleophilic Substitution

2-Substituted-6-bromobenzothiazole

Chloride (CI7)

Click to download full resolution via product page
Nucleophilic substitution at the C2 position.

Applications

The versatility of 6-Bromo-2-chlorobenzothiazole as a synthetic intermediate has led to its
use in several key areas of research and development.[1]

e Pharmaceutical Research: It is a precursor for compounds with potential antimicrobial
(antibacterial and antifungal) and anti-inflammatory properties.[1] Its derivatives are also
explored in biochemical studies related to enzyme inhibition and receptor binding.[1]

e Agrochemical Development: The compound serves as an important intermediate in the
synthesis of fungicides and herbicides, contributing to crop protection.[1]
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e Materials Science: It is employed in the formulation of advanced polymers and coatings,
where its incorporation can enhance thermal stability and resistance to degradation.[1]

Key Application Areas

6-Bromo-2-chlorobenzothiazole
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Applications of 6-Bromo-2-chlorobenzothiazole.

Safety and Handling

6-Bromo-2-chlorobenzothiazole is classified as a hazardous substance and requires careful
handling in a controlled laboratory environment.

e Hazard Statements: Toxic if swallowed (H301), causes skin irritation (H315), causes serious
eye irritation (H319), and may cause respiratory irritation (H335).[6]

o Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray (P261). If
swallowed, immediately call a poison center or doctor (P301+P310). If in eyes, rinse
cautiously with water for several minutes (P305+P351+P338). Store locked up (P405).[6]

o Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety goggles,
and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated
fume hood.

Conclusion

6-Bromo-2-chlorobenzothiazole is a highly valuable and versatile chemical intermediate. Its
well-defined physical properties and predictable reactivity make it an essential tool for chemists
in academia and industry. The ability to readily undergo nucleophilic substitution allows for the
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creation of extensive libraries of novel compounds for evaluation in drug discovery,
agrochemical research, and the development of high-performance materials. Proper
understanding of its synthesis, handling, and chemical behavior is paramount to leveraging its
full potential in scientific innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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